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Compound of Interest

Anti-DCBLD2/ESDN Antibody
(FA19-1)

Cat. No.: B15616150

Compound Name:

This technical support center provides guidance on the storage, stability, and handling of the
FA19-1 antibody. The information is compiled from general best practices for recombinant
antibodies of the 1gG isotype. For lot-specific information, always refer to the Certificate of
Analysis (CoA) provided by the manufacturer.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for the FA19-1 antibody?

Al: The FA19-1 antibody, a human CLCP1 antibody, is recommended to be stored at -80°C for
long-term use.[1] This temperature helps to preserve the antibody's activity and prevents
degradation over time.

Q2: Can | store the FA19-1 antibody at -20°C?

A2: While -80°C is the recommended temperature for long-term storage, many antibodies can
be safely stored at -20°C. However, it is crucial to use a non-frost-free freezer to avoid
repeated freeze-thaw cycles that can damage the antibody. For optimal stability, referring to the
manufacturer's CoA is always the best practice.

Q3: How should I handle the FA19-1 antibody upon arrival?

A3: Upon receiving the antibody, it is recommended to centrifuge the vial briefly at 10,000 x g
for 20 seconds to collect the solution at the bottom. Subsequently, you should aliquot the
antibody into smaller, single-use volumes to minimize freeze-thaw cycles.
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Q4: Is it necessary to aliquot the FA19-1 antibody?

A4: Yes, aliquoting is highly recommended. It minimizes the damage caused by repeated
freezing and thawing and reduces the risk of contamination from multiple pipetting from a
single vial. Aliquots should ideally be no smaller than 10 pL to avoid significant concentration
changes due to evaporation and adsorption to the vial surface.

Q5: How many times can | freeze and thaw the FA19-1 antibody?

A5: It is best to avoid multiple freeze-thaw cycles as this can lead to antibody denaturation and
aggregation, reducing its binding capacity. Aliquoting the antibody for single-use is the most
effective way to prevent this.

Q6: What is the shelf life of the FA19-1 antibody?

A6: The specific shelf life for a particular lot of the FA19-1 antibody will be provided on its
Certificate of Analysis.[1] With proper storage at -80°C, most antibodies can remain stable for
years.

Data Presentation

Table 1: Recommended Storage Conditions for FA19-1 Antibody
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Condition Temperature Duration Notes

Recommended for
Long-term Storage -80°C Years preserving antibody
integrity.[1]

Use a non-frost-free

Intermediate-term freezer. Avoid
-20°C Months to a year
Storage repeated freeze-thaw
cycles.

Acceptable for
Short-term Storage 4°C 1-2 weeks immediate use after

thawing an aliquot.

Many antibodies are
stable for a week at
room temperature,
allowing for ambient
o ) ) shipping. However,
Shipping Ambient Temperature Short periods
they should be stored
under recommended
conditions
immediately upon

receipt.

Table 2: Factors Affecting FA19-1 Antibody Stability
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Factor

Impact on Stability

Recommendations

Freeze-Thaw Cycles

Can cause denaturation and
aggregation, leading to loss of

activity.

Aliquot the antibody into
single-use volumes to

minimize freeze-thaw events.

Storage Temperature

Sub-optimal temperatures can
lead to degradation or

aggregation.

Store at -80°C for long-term
stability.[1]

Contamination

Microbial growth can degrade
the antibody.

Handle the antibody using
sterile techniques. Consider
adding a preservative like
sodium azide (0.02%) for
storage at 4°C, but be aware
of its incompatibility with

certain assays.

Dilution

Antibodies are less stable at

low concentrations.

Prepare working dilutions fresh
just before use and do not
store them for extended

periods.

Light Exposure

Important for conjugated

antibodies.

While FA19-1 is not specified
as conjugated, it is good
practice to protect all
antibodies from prolonged light

exposure.

Experimental Protocols

Protocol 1: Aliquoting the FA19-1 Antibody

o Preparation: Before opening, briefly centrifuge the vial at 10,000 x g for 20 seconds to

ensure all the antibody solution is at the bottom.

» Aliquoting: On a sterile surface, carefully open the vial. Using a sterile pipette, dispense the

antibody into low-protein-binding microcentrifuge tubes in volumes appropriate for a single

experiment (e.g., 10-20 pL).
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» Labeling: Clearly label each aliquot with the antibody name, concentration, and date.
o Storage: Immediately place the aliquots in a -80°C freezer for long-term storage.
Protocol 2: Testing FA19-1 Antibody Stability with Western Blot

This protocol outlines a method to assess the stability of the FA19-1 antibody after a disruptive
event (e.g., multiple freeze-thaw cycles, prolonged storage at 4°C).

e Sample Preparation:

o Control: Use a freshly thawed aliquot of the FA19-1 antibody that has been stored
correctly at -80°C.

o Test Sample: Use the aliquot of the FA19-1 antibody that has been subjected to the
condition you are testing (e.g., 5 freeze-thaw cycles).

» Western Blot Procedure:
o Run SDS-PAGE with a lysate from cells expressing CLCP1.
o Transfer the proteins to a PVDF or nitrocellulose membrane.

o Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1
hour at room temperature.

o Incubate separate membranes with the control and test antibody samples at the
recommended dilution overnight at 4°C.

o Wash the membranes three times with TBST for 10 minutes each.

o Incubate with a suitable HRP-conjugated secondary antibody for 1 hour at room
temperature.

o Wash the membranes again as in the previous step.

o Develop the blot using an enhanced chemiluminescence (ECL) substrate and image the
results.
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e Analysis: Compare the band intensity for the target protein (CLCP1) between the control and
the test sample. A significant decrease in band intensity in the test sample lane would
indicate a loss of antibody activity and stability.

Mandatory Visualizations
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FA19-1 Antibody Storage Workflow
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Caption: Decision workflow for proper storage of the FA19-1 antibody upon receipt.
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Troubleshooting FA19-1 Antibody Performance
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Caption: Logical workflow for troubleshooting poor experimental results with the FA19-1
antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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